Cas no 885949-51-9 (3-{4-(4-Methylbenzyl)oxyphenyl}-1-propanol)

• Product Name: 3-{4-(4-Methylbenzyl)oxyphenyl}-1-propanol
• CAS No: 885949-51-9
• MF: C₁₇H₂₀O₂
• MW: 256.339505195618
• MDL: MFCD06797382
• CID: 3031193
• PubChem ID: 2763458
• Update Time: 2024-12-09

3-{4-(4-Methylbenzyl)oxyphenyl}-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-(4-[(4-METHYLBENZYL)OXY]PHENYL)-1-PROPANOL
• 3-(4-((4-Methylbenzyl)oxy)phenyl)propan-1-ol
• 3-{4-[(4-Methylbenzyl)oxy]phenyl}-1-propanol
• 12Y-0700
• DTXSID101265509
• 3-{4-[(4-methylphenyl)methoxy]phenyl}propan-1-ol
• SCHEMBL14033258
• MFCD06797382
• AKOS005069677
• 885949-51-9
• 3-[4-[(4-methylphenyl)methoxy]phenyl]propan-1-ol
• 4-[(4-Methylphenyl)methoxy]benzenepropanol
• 3-{4-(4-Methylbenzyl)oxyphenyl}-1-propanol

• MDL： MFCD06797382
• Inchi： 1S/C17H20O2/c1-14-4-6-16(7-5-14)13-19-17-10-8-15(9-11-17)3-2-12-18/h4-11,18H,2-3,12-13H2,1H3
• InChI Key： VCGBLTKXKLQXIE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C)=CC=1)C1C=CC(=CC=1)CCCO

Computed Properties

• Exact Mass: 256.146329876g/mol
• Monoisotopic Mass: 256.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Melting Point: 78-80°

3-{4-(4-Methylbenzyl)oxyphenyl}-1-propanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers